Cas no 106149-16-0 (N-(2-phenoxyphenyl)benzenesulfonamide)

N-(2-phenoxyphenyl)benzenesulfonamide structure
106149-16-0 structure
Product Name:N-(2-phenoxyphenyl)benzenesulfonamide
CAS No:106149-16-0
MF:C18H15NO3S
MW:325.381603479385
CID:1172716
PubChem ID:1229320
Update Time:2025-04-20

N-(2-phenoxyphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-phenoxyphenyl)benzenesulfonamide
    • AN-698/40847725
    • STK401853
    • Benzenesulfonamide, N-(2-phenoxyphenyl)-
    • AC1LNXLV
    • ZINC01008338
    • CTK0G3745
    • ACMC-20m9r2
    • AN-698/40847725; STK401853; Benzenesulfonamide, N-(2-phenoxyphenyl)-; AC1LNXLV; ZINC01008338; CTK0G3745; ACMC-20m9r2;
    • Z45708373
    • 106149-16-0
    • AKOS001084543
    • DTXSID00361188
    • N-(2-phenoxyphenyl)-benzene sulfonamide
    • Inchi: 1S/C18H15NO3S/c20-23(21,16-11-5-2-6-12-16)19-17-13-7-8-14-18(17)22-15-9-3-1-4-10-15/h1-14,19H
    • InChI Key: NSQSLUMQTFSUPG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1=CC=CC=C1OC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 325.07735
  • Monoisotopic Mass: 325.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 55.4
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